Cas no 1806106-29-5 (2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1806106-29-5
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910439
• Update Time: 2025-10-28

2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-6-5(9)3(1-13)4(2-14-6)15-7(10,11)12/h2H
• InChI Key： IKHRYBWXGGHEJK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(C=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine

Professional Introduction to 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1806106-29-5)

2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine, with the CAS number 1806106-29-5, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug discovery. The structural features of this molecule, including its bromo, cyano, fluoro, and trifluoromethoxy substituents, make it an attractive scaffold for further chemical modifications and functionalization, enabling the development of novel bioactive molecules.

The< strong>fluoro and< strong>trifluoromethoxy groups in 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine play a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, while trifluoromethoxy groups often contribute to metabolic resistance and improved oral bioavailability. These attributes have made such pyridine derivatives valuable candidates for the development of next-generation therapeutics.

In recent years, there has been a surge in research focused on exploiting the< strong>pyridine core for medicinal chemistry applications. The< strong>bromo substituent at the 2-position provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates. Additionally, the< strong>cyano group at the 4-position can be further modified through reduction to an amine or through nucleophilic substitution reactions, offering additional avenues for derivatization.

The< strong>2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine scaffold has been explored in several cutting-edge research studies aimed at developing novel pharmacological agents. For instance, recent publications have highlighted its utility in generating kinase inhibitors targeting various oncogenic pathways. The combination of< strong>bromo,< strong>cyano,< strong>fluoro, and< strong>trifluoromethoxy substituents imparts unique electronic properties that can fine-tune interactions with protein targets. Specifically, studies have demonstrated that these substituents can enhance binding affinity by modulating hydrophobic interactions and electrostatic complementarity with key residues in the active site of enzymes.

The< strong>cyanopyridine moiety present in 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine has also been investigated for its potential role in antimicrobial applications. Recent studies suggest that cyanopyridines exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial metabolic pathways. The electron-withdrawing nature of the cyano group enhances reactivity at key positions within the bacterial cell wall or membrane, disrupting vital processes such as DNA replication or respiration.

bromo,< strong>cyanopyridine, and< strong>fluoro-trifluoromethoxy-substituted pyridines exhibit potent activity against a range of weeds and fungi by disrupting essential biochemical pathways such as photosynthesis or amino acid biosynthesis.

The synthesis of 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. A common synthetic route begins with halogenation at the 2-position followed by nucleophilic substitution at other positions to introduce cyano and fluoro-trifluoromethoxy groups. Advanced catalytic systems such as palladium-based cross-coupling catalysts are often employed to achieve high regioselectivity and yield during functionalization.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies aimed at improving access to these valuable scaffolds. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex fluorinated pyridines under mild conditions. For example, palladium-catalyzed borylation followed by halogen-metal exchange allows for efficient introduction of boronic acids onto pyridine rings before further functionalization via Suzuki-Miyaura coupling.

The pharmacological potential of 2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine extends beyond kinase inhibition and antimicrobial applications. Emerging research suggests that this compound may serve as a precursor for developing treatments against neurological disorders such as Alzheimer's disease or Parkinson's disease. The structural features present in this molecule can be tailored to interact with specific targets involved in neurodegeneration by modulating key pharmacophoric elements through rational drug design strategies.

1806106-29-5) represents a promising scaffold with diverse applications across pharmaceuticals and agrochemicals.< Its unique structural features enable extensive derivatization while maintaining favorable pharmacokinetic properties.< Continued exploration into its synthetic possibilities will likely yield novel bioactive molecules addressing unmet medical needs.< The growing body of research underscores its importance as a building block for future therapeutics.< As synthetic methodologies advance,< so too will our ability to harness its full potential.< This compound exemplifies how strategic functionalization can unlock new opportunities in drug discovery.< Its versatility makes it an indispensable tool for medicinal chemists seeking innovative solutions.< By leveraging its inherent reactivity,< researchers can develop next-generation agents with improved efficacy and selectivity.< Thus,2-Bromo-4-cyano-3-fluoro-5-(trifluoromethoxy)pyridine stands as a testament to the power of heterocyclic chemistry in advancing human health.< Its continued study promises exciting breakthroughs yet to come.